
In-Depth Technical Guide to the Safe Handling of
Triundecanoin-d5

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Triundecanoin-d5

Cat. No.: B15557446

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

Triundecanoin-d5. The information is compiled from available safety data sheets and chemical

databases. It is crucial to note that while specific safety data for the deuterated form

(Triundecanoin-d5) is limited, the safety profile is expected to be closely aligned with its non-

deuterated counterpart, Triundecanoin. The data presented for Triundecanoin should be

considered as a primary reference for safe handling protocols.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following table summarizes the key properties for both Triundecanoin-
d5 and its non-deuterated analog, Triundecanoin.
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Property Triundecanoin-d5 Triundecanoin

CAS Number 926-39-6[1] 13552-80-2[2][3]

Molecular Formula C36 D5 H63 O6[1][4] C36H68O6[3][5][6]

Molecular Weight 601.952 g/mol [1][4] 596.9 g/mol [3]

Physical Description Solid[3][5] White tacky mass[7]

Melting Point Not available 31.2 °C[3]

Boiling Point Not available 611.60 °C (estimated)

Solubility Not available Insoluble in water[8]

Storage Temperature -20°C[9] Freezer[5]

Hazard Identification and GHS Classification
Based on the data for Triundecanoin, the substance is classified as an irritant. Researchers

should handle Triundecanoin-d5 with the same precautions.

GHS Classification (for Triundecanoin):[3]

Skin corrosion/irritation: Category 2[3]

Serious eye damage/eye irritation: Category 2[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[3]

Pictogram:

alt text

Signal Word: Warning[3]

Hazard Statements:[3]

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Experimental Protocols: Safe Handling Workflow
Adherence to a strict experimental workflow is paramount to ensuring laboratory safety. The

following diagram outlines the essential steps for the safe handling of Triundecanoin-d5, from

preparation to disposal.
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Safe Handling Workflow for Triundecanoin-d5

Preparation
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Click to download full resolution via product page

Caption: General laboratory workflow for the safe handling of Triundecanoin-d5.
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First Aid Measures
In the event of exposure, the following first aid measures, based on data for Triundecanoin,

should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid.

Toxicological Information
Specific toxicological data for Triundecanoin-d5 is not readily available. The information for

Triundecanoin indicates that it is considered safe in its present practices of use and

concentration in cosmetics.[3] However, as a research chemical, its toxicological properties

have not been fully investigated.[10]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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